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Compound of Interest

Compound Name: 1-Stearoyl-3-bromopropanediol

Cat. No.: B15548281

Get Quote

Disclaimer: Direct literature on 1-Stearoyl-3-bromopropanediol is limited. This guide has

been compiled by referencing literature on its constituent chemical moieties (stearic acid and 3-

bromopropanediol) and related compounds. Information regarding its synthesis, properties, and

potential biological activities is largely inferred from these sources.

Introduction
1-Stearoyl-3-bromopropanediol is a monoacylglycerol derivative characterized by a stearic

acid molecule ester-linked to a 3-bromopropanediol backbone. As a member of the broader

class of monoacylglycerols, it possesses both a long, hydrophobic acyl chain and a modified

hydrophilic glycerol head, suggesting potential applications as a surfactant or emulsifier.[1][2]

The presence of a bromine atom introduces a halogenated component, which could impart

unique chemical reactivity and biological properties. This guide provides a comprehensive

overview of the inferred synthesis, physicochemical properties, and potential biological

relevance of 1-stearoyl-3-bromopropanediol, aimed at researchers and professionals in drug

development and the chemical sciences.

Physicochemical Properties (Inferred)
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Quantitative data for 1-Stearoyl-3-bromopropanediol is not readily available. The following

table summarizes the known properties of its precursors, stearic acid and 3-bromo-1,2-

propanediol, to provide an estimation of the characteristics of the final compound.

Property Stearic Acid
3-Bromo-1,2-
propanediol

1-Stearoyl-3-
bromopropanediol
(Predicted)

Molecular Formula C₁₈H₃₆O₂ C₃H₇BrO₂ C₂₁H₄₁BrO₃

Molecular Weight 284.48 g/mol 154.99 g/mol ~421.45 g/mol

Appearance White, waxy solid Colorless liquid
Waxy solid or semi-

solid

Solubility

Insoluble in water,

soluble in organic

solvents

Soluble in water and

polar organic solvents

Likely insoluble in

water, soluble in

nonpolar organic

solvents

Melting Point 69.3 °C Not available
Expected to be a low-

melting solid

Boiling Point 361 °C
112-114 °C at 10

mmHg

Significantly higher

than its precursors

Synthesis
A plausible synthetic route for 1-Stearoyl-3-bromopropanediol is the direct esterification of 3-

bromo-1,2-propanediol with stearic acid. This reaction is typically acid-catalyzed.

Proposed Experimental Protocol: Acid-Catalyzed
Esterification

Reactant Preparation: In a round-bottom flask, dissolve stearic acid (1 equivalent) in a

suitable solvent such as toluene.

Addition of Diol: Add 3-bromo-1,2-propanediol (1.2 equivalents) to the solution. The excess

diol helps to drive the reaction towards the mono-esterified product.
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Catalyst: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid or

sulfuric acid (e.g., 0.05 equivalents).[3]

Reaction Conditions: Equip the flask with a Dean-Stark apparatus to remove the water

formed during the reaction, thereby driving the equilibrium towards the product. Heat the

mixture to reflux with vigorous stirring.[4]

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).[5]

Work-up: Upon completion, cool the reaction mixture and wash with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel.

Synthesis of Precursor: 3-Bromo-1,2-propanediol
The precursor, 3-bromo-1,2-propanediol, can be synthesized from allyl bromide. One

documented method involves the use of AD-mix-β for chiral synthesis.[6]

Experimental Protocol for 3-Bromo-1,2-propanediol Synthesis:[6]

A mixture of tert-butyl alcohol and water is prepared, and AD-mix-β is added.

The mixture is cooled, and allyl bromide is added.

The reaction is stirred vigorously for several hours.

The reaction is quenched with sodium sulfite.

The product is extracted with ethyl acetate.

The organic extracts are dried and concentrated, and the final product is purified by flash

chromatography.

Potential Biological Activities and Applications
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Direct studies on the biological effects of 1-Stearoyl-3-bromopropanediol are not available.

However, the activities of related compounds provide some insights into its potential roles.

Monoacylglycerol Activity
Monoacylglycerols are intermediates in lipid metabolism and can act as signaling molecules.[7]

For instance, 1-stearoylglycerol has been investigated in the context of prostate cancer, where

it was found to be inversely associated with disease risk.[8] This suggests that stearoyl-

containing monoacylglycerols may have roles in metabolic regulation and cell signaling

pathways.

Brominated Lipids
The introduction of bromine into fatty acids can lead to toxicological effects. Studies on

brominated fatty acids have shown that they can accumulate in tissues such as the heart and

liver, leading to cellular changes.[9] Therefore, the toxicological profile of 1-Stearoyl-3-
bromopropanediol would need to be carefully evaluated.

Potential Applications
Given its amphipathic nature, 1-Stearoyl-3-bromopropanediol could function as an emulsifier

in various formulations.[2] The reactive bromine atom could also serve as a handle for further

chemical modifications, making it a potentially useful intermediate in organic synthesis.

Visualizations
Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for 1-Stearoyl-3-bromopropanediol.

Logical Relationship of Components
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Caption: Logical relationships of 1-Stearoyl-3-bromopropanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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